N-(4-morpholin-4-ylphenyl)-2-phenylacetamide

• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: N-(4-morpholin-4-ylphenyl)-2-phenylacetamide
• InChI: InChI=1S/C18H20N2O2/c21-18(14-15-4-2-1-3-5-15)19-16-6-8-17(9-7-16)20-10-12-22-13-11-20/h1-9H,10-14H2,(H,19,21)
• InChI Key: NNDNMBWRQWNOCZ-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3

Description

N-(4-morpholin-4-ylphenyl)-2-phenylacetamide, also known as MPAA, is a chemical compound that has gained attention in the scientific community due to its potential application in various fields of research. It is a white powder that is soluble in organic solvents and is synthesized through a multi-step process involving the reaction of aniline with different reagents.

Mechanism of Action

The exact mechanism of action of N-(4-morpholin-4-ylphenyl)-2-phenylacetamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, and to enhance the activity of gamma-aminobutyric acid (GABA), an inhibitory neurotransmitter.
Biochemical and physiological effects:
N-(4-morpholin-4-ylphenyl)-2-phenylacetamide has been shown to exhibit a range of biochemical and physiological effects, including anticonvulsant, anti-inflammatory, and analgesic properties. It has also been shown to modulate the activity of certain neurotransmitters, including GABA and glutamate, which are involved in the regulation of neuronal excitability.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-morpholin-4-ylphenyl)-2-phenylacetamide is its potential application in the development of new drugs for the treatment of various diseases. It has also been shown to exhibit good solubility in organic solvents, making it easier to handle in the laboratory. However, one of the limitations of N-(4-morpholin-4-ylphenyl)-2-phenylacetamide is its relatively complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on N-(4-morpholin-4-ylphenyl)-2-phenylacetamide, including:
1. Investigation of its potential as a lead compound for the development of new drugs for the treatment of epilepsy, inflammation, and pain.
2. Exploration of its potential as a building block for the synthesis of new materials with unique properties.
3. Study of its mechanism of action at the molecular level to gain a better understanding of its pharmacological effects.
4. Investigation of its potential as a modulator of ion channels and receptors involved in the regulation of neuronal excitability.
5. Exploration of its potential as a tool for the study of the structure and function of biological membranes.
In conclusion, N-(4-morpholin-4-ylphenyl)-2-phenylacetamide is a chemical compound with a range of potential applications in various fields of research. Its synthesis method is relatively complex, but it has been shown to exhibit a range of biochemical and physiological effects, including anticonvulsant, anti-inflammatory, and analgesic properties. There are several potential future directions for research on N-(4-morpholin-4-ylphenyl)-2-phenylacetamide, including the development of new drugs, the synthesis of new materials, and the study of its mechanism of action at the molecular level.

Synthesis Methods

The synthesis of N-(4-morpholin-4-ylphenyl)-2-phenylacetamide involves the reaction of aniline with 4-morpholinecarboxaldehyde, followed by the addition of phenylacetic acid and acetic anhydride. The reaction mixture is then subjected to a series of purification steps, including recrystallization and column chromatography, to obtain the final product.

Scientific Research Applications

N-(4-morpholin-4-ylphenyl)-2-phenylacetamide has been extensively studied for its potential application in various fields of research, including medicinal chemistry, drug discovery, and material science. It has been shown to exhibit anticonvulsant, anti-inflammatory, and analgesic properties, making it a promising candidate for the development of new drugs.